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Compound of Interest

Compound Name: D-Psicose

Cat. No.: B196036

For researchers, scientists, and drug development professionals, the proper disposal of
laboratory chemicals is a critical component of ensuring safety and regulatory compliance. This
guide provides detailed procedures for the safe and responsible disposal of D-Psicose (also
known as D-Allulose), a rare sugar increasingly utilized in various research and development
applications.

Immediate Safety and Handling Considerations

While D-Psicose is generally recognized as safe (GRAS) for use as a food ingredient by the
U.S. Food and Drug Administration, it is essential to adhere to standard laboratory safety
protocols when handling this compound.[1][2] Always consult the Safety Data Sheet (SDS) for
specific handling and personal protective equipment (PPE) recommendations. In case of a
spill, avoid dust formation and ensure adequate ventilation.[3][4]

Step-by-Step Disposal Procedures

The appropriate disposal method for D-Psicose depends on its purity, the quantity to be
disposed of, and, most importantly, local, regional, and national hazardous waste regulations.

[3]
Step 1: Waste Characterization

Before disposal, laboratory personnel must determine if the D-Psicose waste is hazardous.
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e Pure D-Psicose: In its pure form, D-Psicose is a natural sugar and is not classified as a
hazardous material for transport by DOT, TDG, IATA, or IMDG.[3] Many natural products like
sugars are not regulated as hazardous waste because they do not exhibit characteristics of
ignitability, corrosivity, reactivity, or toxicity.[5]

o Contaminated D-Psicose: If D-Psicose is mixed with solvents, heavy metals, or other
hazardous chemicals, the entire mixture must be treated as hazardous waste.[5][6] This
waste must be segregated from non-hazardous materials to avoid unnecessary disposal
costs.[5]

Step 2: Consultation of Regulations

It is mandatory for the chemical waste generator to consult local, regional, and national
hazardous waste regulations to ensure complete and accurate classification and disposal.[3]
University or company-specific environmental health and safety (EHS) offices are a primary
resource for this information.

Step 3: Disposal of Non-Hazardous D-Psicose Waste

For pure, uncontaminated D-Psicose that has been confirmed as non-hazardous according to
local regulations, the following methods may be permissible:

» Drain Disposal: For small quantities, dissolving the D-Psicose in a large amount of water
and flushing it down the sanitary sewer is a potential option.[5] However, it is crucial to
confirm that this is allowed by your local wastewater treatment authority. Do not empty
undissolved solids or large quantities into drains to prevent clogging.[3][7]

e Solid Waste Disposal: Pure, solid D-Psicose may be permissible for disposal in the regular
trash, similar to other non-hazardous natural products.[5]

Step 4: Disposal of Hazardous D-Psicose Waste

If the D-Psicose waste is classified as hazardous due to contamination, it must be managed
through a licensed hazardous waste disposal program.[6][8]

o Containerization: Store the hazardous waste in a secure, leak-proof container that is
compatible with the waste's chemical properties.[8]
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» Labeling: Clearly label the container with "Hazardous Waste" and list all chemical
constituents.[8]

o Storage: Keep the container sealed and store it in a designated hazardous waste
accumulation area.[8]

o Collection: Arrange for pickup and disposal through your institution's EHS department or a
certified hazardous waste disposal company.[6] Never dispose of hazardous waste down the
drain or by evaporation.[6]

Quantitative Data Summary

The following table summarizes key properties of D-Psicose relevant to its handling and

disposal.
Property Value Source
CAS Number 551-68-8 [21[3]
D-Allulose, D-ribo-2-hexulose,
Synonyms [9][10]

Pseudofructose

) Viscous liquid or white
Physical State _ _ [10]
crystalline solid

Melting Point Approximately 109°C [2][4]

o Extremely soluble (approx. 1.0
Solubility in Water [10]
kag/L)

o Not regulated for transport
Hazard Classification [3]
(DOT, TDG, IATA, IMDG)

Experimental Protocols

This document provides operational guidance and does not cite specific experimental
protocols.

D-Psicose Disposal Decision Workflow
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The following diagram illustrates the decision-making process for the proper disposal of D-

Psicose waste in a laboratory setting.
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Caption: Decision workflow for the proper disposal of D-Psicose.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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